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Compound of Interest

Compound Name: Melatonin-d7

Cat. No.: B12419567

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Certificate of Analysis
(CoA) and quality standards for Melatonin-d7, a deuterated analog of melatonin. This
document is intended to serve as a critical resource for researchers, scientists, and drug
development professionals who utilize Melatonin-d7 as an internal standard in
pharmacokinetic studies, a tracer in metabolic research, or in other analytical applications
where precise quantification is paramount.

Certificate of Analysis: A Commitment to Quality

A Certificate of Analysis for Melatonin-d7 is a formal document that certifies that the product
meets its predetermined specifications. It is a crucial component of quality assurance, providing
a detailed summary of the analytical tests performed on a specific batch, the methods used,
and the results obtained.

Key Parameters in a Melatonin-d7 Certificate of Analysis

The following tables summarize the typical quantitative data found on a CoA for Melatonin-d7,
offering a clear framework for quality assessment.

Table 1: Identification and General Properties
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Parameter Specification Method
Appearance White to off-white solid Visual Inspection
Molecular Formula Ci13HoD7N202 Mass Spectrometry
Molecular Weight 239.33 g/mol Mass Spectrometry
Solubility Soluble in DMSO, Methanol Solubilization Test

Table 2: Identity Confirmation

Parameter

Specification

Method

1H-NMR Spectroscopy

Conforms to structure

IH-NMR

Mass Spectrum

Consistent with structure

Mass Spectrometry

Corresponds to reference

HPLC Retention Time HPLC-UV/IMS
standard
Table 3: Purity and Impurity Profile
Parameter Specification Method
Purity by HPLC > 98% HPLC-UV

Isotopic Purity (Deuterium

> 99 atom % D

Mass Spectrometry

Incorporation)
Chemical Purity = 98% HPLC or GC
Related Substances (e.g., Report individual and total

HPLC-UV/MS

Melatonin)

impurities

Residual Solvents

Meets USP <467> or ICH Q3C

limits

Headspace GC-MS

Table 4: Assay
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Parameter Specification Method

Assay (by HPLC, on as-is
) 98.0% - 102.0% HPLC-UV
basis)

Experimental Protocols: Ensuring Accuracy and
Precision

The reliability of a Melatonin-d7 standard is contingent upon the rigor of the analytical methods
used for its characterization. Below are detailed methodologies for key experiments cited in the
CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity and Assay

o Objective: To determine the purity of Melatonin-d7 and to quantify its concentration (assay).
 Instrumentation: A standard HPLC system equipped with a UV detector.

o Chromatographic Conditions:

o

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 pm).

o

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (e.g., 65:35 v/v).[1]

[¢]

Flow Rate: 1.0 mL/min.

[¢]

Detection Wavelength: 222 nm or 280 nm.[2]

o

Injection Volume: 10 pL.

e Method Validation: The method is validated for linearity, precision (repeatability and
intermediate precision), accuracy, specificity, limit of detection (LOD), and limit of
quantification (LOQ) in accordance with ICH guidelines.

Mass Spectrometry (MS) for Identity and Isotopic Purity

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12419567?utm_src=pdf-body
https://www.benchchem.com/product/b12419567?utm_src=pdf-body
https://pharmacia.pensoft.net/article/131477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5790709/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To confirm the molecular weight of Melatonin-d7 and to determine its isotopic
enrichment.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
a suitable ionization source (e.g., Electrospray lonization - ESI).

Procedure:

o A dilute solution of Melatonin-d7 is infused directly into the mass spectrometer or injected
via an LC system.

o The instrument is operated in positive ion mode.

o The mass-to-charge ratio (m/z) of the molecular ion is measured and compared to the
theoretical value.

o The relative intensities of the isotopic peaks are used to calculate the deuterium
incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure of Melatonin-d7 and the positions of deuterium
labeling.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

o A sample of Melatonin-d7 is dissolved in a suitable deuterated solvent (e.g., DMSO-d6).
o 'H-NMR and 3C-NMR spectra are acquired.

o The chemical shifts, coupling constants, and signal integrations are analyzed to confirm
the expected structure and the absence of proton signals at the deuterated positions.
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Quality Assurance Workflow for Stable Isotope
Labeled Standards

The production and certification of a high-quality Melatonin-d7 reference standard follows a
stringent quality assurance workflow. This process ensures the identity, purity, and stability of

the final product.

Full Characterization
(NMR, MS, HPLC)

Click to download full resolution via product page
Quality assurance workflow for Melatonin-d7.

Melatonin Signaling Pathway

Melatonin exerts its biological effects primarily through interaction with G-protein coupled
receptors (GPCRs), namely MT1 and MT2. The activation of these receptors initiates a
cascade of intracellular signaling events that regulate various physiological processes,
including circadian rhythms and sleep.
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Simplified melatonin signaling pathway.
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This technical guide provides a foundational understanding of the quality attributes of
Melatonin-d7. For specific applications, it is always recommended to consult the batch-specific
Certificate of Analysis provided by the manufacturer and to perform appropriate suitability tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Melatonin-d7: A Technical Guide to its Certificate of
Analysis and Quality Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419567#melatonin-d7-certificate-of-analysis-and-
guality-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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